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Established TNF-Alpha Inhibitors

The table below lists the five main TNF-alpha inhibitors approved for clinical use, which are often the

subjects of comparative studies. [1] [2] [3]

Inhibitor Name  Type / Structure

Primary Approved Indications

Chimeric monoclonal
antibody

Infliximab

Adalimumab Fully human monoclonal

antibody

Etanercept Fusion protein (soluble TNF
receptor)
Golimumab Fully human monoclonal

antibody

Rheumatoid Arthritis, Crohn's Disease, Ulcerative
Colitis, Ankylosing Spondylitis, Psoriatic Arthritis,
Plaque Psoriasis

Rheumatoid Arthritis, Juvenile Idiopathic Arthritis,
Crohn's Disease, Ulcerative Colitis, Ankylosing
Spondylitis, Psoriatic Arthritis, Plaque Psoriasis

Rheumatoid Arthritis, Juvenile Idiopathic Arthritis,
Ankylosing Spondylitis, Psoriatic Arthritis, Plague
Psoriasis

Rheumatoid Arthritis, Ankylosing Spondylitis,
Ulcerative Colitis, Psoriatic Arthritis
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Inhibitor Name  Type / Structure Primary Approved Indications
Certolizumab PEGylated Fab' fragment of Rheumatoid Arthritis, Crohn's Disease, Ankylosing

pegol a humanized monoclonal Spondylitis, Psoriatic Arthritis, Plaque Psoriasis
antibody

Experimental Insights into TNF-Alpha Inhibition

While direct data on Skepinone-L is unavailable, the following points from studies on other inhibitors

illustrate common evaluation methods:

e Muscle Injury and Regeneration Models: A study on Infliximab used a standardized open muscle

injury model in rats. The treatment group received a single intraperitoneal injection of Infliximab (10
mg/kg) immediately after injury. Key read-outs included measurement of muscle force (twitch and
tetanic contraction), muscle weight-to-body weight ratio, and histological analysis of myofiber
diameter and muscle tissue fraction. Results showed that TNF-a blockade led to a significant
increase in muscle force and improved restoration of muscle structure. [4]

¢ Clinical Performance and Comparison: A 2024 head-to-head study compared the effectiveness of

different TNF inhibitors in bio-naive rheumatoid arthritis patients. Using an advanced statistical
method to emulate a clinical trial, it suggested potential differences in efficacy, such as the possible

superiority of Infliximab over Certolizumab pegol and Etanercept. The study highlights that factors like

dosing regimens and administration frequency can influence outcomes. [5]

¢ Functional Performance in Patients: A clinical study on patients with Ankylosing Spondylitis
evaluated muscle performance before and after three months of anti-TNF-a treatment (Infliximab,
Adalimumab, or Etanercept). Muscle strength and endurance were measured objectively using an
isokinetic dynamometer, which showed significant improvement in peak torque and total work after
treatment. [6]

TNF-Alpha Signaling Pathway

The diagram below outlines the core TNF-alpha signaling pathway, which is the target of these inhibitors. [1]

Suggestions for Further Research

To find the information you need on Skepinone-L, I suggest the following steps:
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¢ Refine Your Search: Use specialized scientific databases like PubMed, Google Scholar, and
Scopus. Search terms like "Skepinone-L TNF-alpha mechanism of action," "Skepinone-L p38
MAPK inhibitor," or "Skepinone-L preclinical data" may yield relevant results.

¢ Investigate the Mechanism: Skepinone-L is known in scientific literature as a potent and selective
p38a MAPK inhibitor. Its potential effect on TNF-alpha is likely indirect, as p38 MAPK is a key
signaling molecule in the TNF-alpha pathway [1]. Exploring this link could provide the comparison
data you need.

e Check Patent Databases: Sources like the USPTO or Google Patents might contain detailed
experimental data from the compound's developers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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